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Compound of Interest

Compound Name: 2-Cyanotetrahydrofuran

Cat. No.: B187289

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is based on the known hazards of the
tetrahydrofuran and cyanide chemical groups. Specific toxicological and physical property data
for 2-Cyanotetrahydrofuran is limited. Always consult with your institution's Environmental
Health and Safety (EHS) department and refer to any available Safety Data Sheets (SDS)
before handling this compound.

Introduction

2-Cyanotetrahydrofuran is a heterocyclic organic compound that combines the structural
features of a tetrahydrofuran ring with a nitrile group. This uniqgue combination suggests a dual
nature of hazards, inheriting risks from both the flammable and peroxide-forming tendencies of
ethers like tetrahydrofuran (THF), and the high acute toxicity associated with cyanide
compounds. This guide provides a comprehensive overview of the safety and handling
precautions necessary for the use of 2-Cyanotetrahydrofuran in a laboratory setting.

Hazard Identification and Classification

The hazard profile of 2-Cyanotetrahydrofuran is not well-established through specific
experimental studies. Therefore, a conservative approach is necessary, assuming the
compound exhibits the hazards of both tetrahydrofuran and organic nitriles.
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GHS Classification (Inferred)

The following GHS classification is inferred from the parent compound, tetrahydrofuran, and the
presence of the cyano group.

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapour.[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal

Likely Category 3 or 4

H311/H312:; Toxic/Harmful in

contact with skin.

Acute Toxicity, Inhalation

Likely Category 3 or 4

H331/H332: Toxic/Harmful if

inhaled.

Serious Eye Damage/Eye

H319: Causes serious eye

. 2A N
[rritation irritation.[1]
] o H351: Suspected of causing
Carcinogenicity 2
cancer.[1]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1]

Specific Target Organ Toxicity 3 H336: May cause drowsiness

(Single Exposure)

or dizziness.[1]

Additional Unclassified Hazard

EUH019: May form explosive

peroxides.[1]

Hazard Pictograms (Inferred):

o Flame: For flammability.

o Skull and Crossbones or Exclamation Mark: For acute toxicity.

» Health Hazard: For carcinogenicity and specific target organ toxicity.
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o Exclamation Mark: For eye and respiratory irritation.

Physical and Chemical Properties

Specific physical and chemical property data for 2-Cyanotetrahydrofuran is not readily
available in public literature. The table below provides data for the parent compound,
Tetrahydrofuran, for reference.

Property Value (for Tetrahydrofuran)
Molecular Formula CsH7NO

Molecular Weight 97.12 g/mol

Boiling Point 66 °C (151 °F)

Flash Point -14 °C (7 °F)

Autoignition Temperature 321 °C (610 °F)

log Pow 0.45 (at 25 °C)[1]

Handling and Storage
Engineering Controls

e Fume Hood: All work with 2-Cyanotetrahydrofuran, including weighing and transfers, must
be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

o Ventilation: Ensure adequate general laboratory ventilation.

» Emergency Equipment: An ANSI-approved safety shower and eyewash station must be
immediately accessible.[3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
minimum requirements:
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PPE Type Specification

) Chemical safety goggles and a face shield
Eye Protection )
where there is a splash hazard.[2]

) Double gloving with chemically resistant gloves
Hand Protection o
(e.g., nitrile) is recommended.[2]

A flame-resistant lab coat. For larger quantities,
Body Protection a chemical-resistant apron and sleeves should

be worn.[3]

A respirator may be required for certain
Respiratory Protection operations. Consult with your institution's EHS

for guidance.

Storage

o Container: Store in a tightly sealed, properly labeled container.

e Location: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[4]

e Incompatibilities: Separate from acids, strong oxidizing agents, and bases. Contact with
acids can liberate highly toxic hydrogen cyanide gas.[4]

o Peroxide Formation: As a tetrahydrofuran derivative, 2-Cyanotetrahydrofuran may form
explosive peroxides upon exposure to air and light.[1] Containers should be dated upon
receipt and opening. Test for peroxides before distilling or if the material has been stored for
an extended period.

Experimental Protocols: General Safety Procedures

Detailed experimental protocols for the synthesis or use of 2-Cyanotetrahydrofuran are not
widely published. The following general procedures should be adapted for any specific

experiment.

General Handling Protocol
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e Preparation: Before starting any work, ensure all necessary engineering controls are
functioning and all required PPE is available and in good condition. Review the experimental
plan and identify all potential hazards.

o Designated Area: Establish a designated area within a fume hood for handling 2-
Cyanotetrahydrofuran.[2]

» Weighing and Transfer: Conduct all weighing and transfers of the material within the fume
hood.

o Reaction Setup: Ensure all glassware is free of cracks and is securely clamped. If heating is
required, use a heating mantle with a temperature controller. Avoid open flames.

o Work Practice: Do not work alone when handling this compound.[2]

» Decontamination: After completion of the experiment, decontaminate all surfaces and
equipment. A recommended procedure for cyanide-contaminated materials is to first wipe
with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution.[5]

o Waste Disposal: Dispose of all waste, including contaminated PPE, as hazardous waste in
accordance with institutional and local regulations.[5]

Emergency Procedures
Spills

o Small Spills (in a fume hood):

[e]

Ensure PPE is worn.

o

Contain the spill with an absorbent material (e.g., sand, vermiculite).

[¢]

Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

[¢]

Decontaminate the spill area with a pH 10 buffer solution followed by a 10% bleach
solution.[6]
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e Large Spills or Spills Outside a Fume Hood:
o Evacuate the immediate area.
o Alert others in the vicinity and your supervisor.

o Call emergency services (911) and your institution's EHS.[2]

First Aid

Immediate medical attention is crucial in all cases of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I .
respiration (avoid mouth-to-mouth). Call 911

immediately.[3]

Immediately flush the skin with copious amounts
i of water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Call for

medical assistance.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[6]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Note on Cyanide Poisoning: Be aware of the symptoms of cyanide poisoning which can include
headache, dizziness, nausea, rapid breathing, and in severe cases, convulsions and loss of
consciousness.[2] Inform emergency responders that a cyanide compound is involved.

Visualization of Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of 2-
Cyanotetrahydrofuran, from hazard identification to emergency response.

Safe Handling Workflow for 2-Cyanotetrahydrofuran

Hazard Identification

(Flammable, Toxic, Peroxide Former)

Risk Assessment
(Evaluate quantities, procedures)

— Emergency Preparedness
"7 (spill Kit, First Aid, Emergency Contacts)

Implement Controls

\4
Engineering Controls Personal Protective Equipment Administrative Controls Spill Response Exposure Response
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat) (SOPs, Training, No Working Alone) P! P (First Aid, Medical Attention)

Safe Handling & Storage
(Inert atmosphere, away from acids)

Waste Disposal
(Hazardous Waste Stream)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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